Cas no 67383-66-8 (5-methyl-5-nitrodihydropyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-methyl-5-nitrodihydropyrimidine-2,4(1H,3H)-dione
• CAS No: 67383-66-8
• MF: C₅H₇N₃O₄
• MW: 173.126780748367
• CID: 1715927
• PubChem ID: 3051317
• Update Time: 2025-04-21

5-methyl-5-nitrodihydropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-nitrodihydropyrimidine-2,4(1H,3H)-dione
• 5-methyl-5-nitro-1,3-diazinane-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, dihydro-5-methyl-5-nitro-
• 4-Hydroxy-5-nitro-4,5-dihydrothymine
• DTXSID70986665
• 5-Methyl-5-nitro-5,6-dihydropyrimidine-2,4-diol
• 67383-66-8
• Thymine, 4,5-dihydro-4-hydroxy-5-nitro-

• Inchi： 1S/C5H7N3O4/c1-5(8(11)12)2-6-4(10)7-3(5)9/h2H2,1H3,(H2,6,7,9,10)
• InChI Key： UIILDRUNHHIJAQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CNC(N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.04371
• Monoisotopic Mass: 173.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 101.34